Cas no 1006960-79-7 (3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenylamine hydrochloride)

3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenylamine hydrochloride is a fluorinated aromatic amine derivative featuring a pyrazole substituent, which enhances its utility in pharmaceutical and agrochemical research. The fluorine atom at the 3-position contributes to increased metabolic stability and bioavailability, while the 4-methylpyrazole moiety offers potential for selective binding interactions. The hydrochloride salt form improves solubility, facilitating handling and formulation in synthetic applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in kinase inhibitor and heterocyclic chemistry. Its well-defined structure and purity make it suitable for precision synthesis and structure-activity relationship studies.
3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenylamine hydrochloride structure
1006960-79-7 structure
Product Name:3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenylamine hydrochloride
CAS No:1006960-79-7
MF:C10H10FN3
MW:191.204905033112
MDL:MFCD08699596
CID:3060769
PubChem ID:19627200
Update Time:2025-06-09

3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-(4-methyl-1H-pyrazol-1-yl)aniline
    • 3-fluoro-4-(4-methylpyrazol-1-yl)aniline
    • CS-0262050
    • ALBB-013278
    • [3-fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenyl]amine hydrochloride
    • STK351418
    • MFCD08699596
    • SCHEMBL14320344
    • Z600430356
    • 958-782-2
    • 1006960-79-7
    • EN300-81035
    • AKOS000318450
    • 3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenylamine hydrochloride
    • MDL: MFCD08699596
    • Inchi: 1S/C10H10FN3/c1-7-5-13-14(6-7)10-3-2-8(12)4-9(10)11/h2-6H,12H2,1H3
    • InChI Key: ZOCYAVCCCBDDCL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C=C(C)C=N1)N

Computed Properties

  • Exact Mass: 191.08587549Da
  • Monoisotopic Mass: 191.08587549Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.8Ų

3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenylamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB500725-250 mg
3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)aniline
1006960-79-7
250MG
€171.40 2022-03-23
abcr
AB500725-1 g
3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)aniline
1006960-79-7
1g
€195.90 2022-03-23
abcr
AB500725-5 g
3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)aniline
1006960-79-7
5g
€442.40 2022-03-23
abcr
AB500725-10 g
3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)aniline
1006960-79-7
10g
€713.50 2022-03-23
TRC
F257060-100mg
[3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenyl]amine hydrochloride
1006960-79-7
100mg
$ 185.00 2022-06-05
TRC
F257060-250mg
[3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenyl]amine hydrochloride
1006960-79-7
250mg
$ 380.00 2022-06-05
TRC
F257060-500mg
[3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)phenyl]amine hydrochloride
1006960-79-7
500mg
$ 600.00 2022-06-05
Chemenu
CM483901-1g
3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)aniline
1006960-79-7 97%
1g
$320 2022-06-14
Enamine
EN300-81035-0.05g
3-fluoro-4-(4-methyl-1H-pyrazol-1-yl)aniline
1006960-79-7 95.0%
0.05g
$68.0 2025-02-20
Enamine
EN300-81035-0.1g
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1006960-79-7 95.0%
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$101.0 2025-02-20
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